1-(3,4,5-trifluorophenyl)ethane-1,2-diol
Overview
Description
1-(3,4,5-trifluorophenyl)ethane-1,2-diol is a useful research compound. Its molecular formula is C8H7F3O2 and its molecular weight is 192.13 g/mol. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3,4,5-trifluorophenyl)ethane-1,2-diol involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "3,4,5-trifluorophenylacetic acid", "Sodium borohydride", "Hydrogen peroxide", "Sulfuric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Reduction of 3,4,5-trifluorophenylacetic acid to 3,4,5-trifluorophenylethanol using sodium borohydride as a reducing agent in ethanol solvent.", "Step 2: Oxidation of 3,4,5-trifluorophenylethanol to 1-(3,4,5-trifluorophenyl)ethanal using hydrogen peroxide and sulfuric acid as oxidizing agents.", "Step 3: Conversion of 1-(3,4,5-trifluorophenyl)ethanal to 1-(3,4,5-trifluorophenyl)ethane-1,2-diol using sodium borohydride as a reducing agent in sodium hydroxide solution." ] } | |
CAS No. |
1547867-40-2 |
Molecular Formula |
C8H7F3O2 |
Molecular Weight |
192.13 g/mol |
IUPAC Name |
1-(3,4,5-trifluorophenyl)ethane-1,2-diol |
InChI |
InChI=1S/C8H7F3O2/c9-5-1-4(7(13)3-12)2-6(10)8(5)11/h1-2,7,12-13H,3H2 |
InChI Key |
UGOXHGNJILLWPV-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C(=C1F)F)F)C(CO)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
